Cas no 194498-37-8 (Smopex?-101)

• Product Name: Smopex?-101
• CAS No: 194498-37-8
• CID: 3041801
• Update Time: 2025-07-02

Smopex?-101 Chemical and Physical Properties

Names and Identifiers

• Smopex?-101
• Smopex®-101
• SMOPEX-101, METAL SCAVENGER
• Smopex|r-101, metal scavenger

Experimental Properties

• Solubility: Insoluble in water.

Additional information on Smopex?-101

Research Brief on Smopex-101 and Compound 194498-37-8 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized materials and compounds, such as Smopex-101 and the chemical entity 194498-37-8. Smopex-101, a functionalized fiber known for its high binding capacity and selectivity, has been increasingly utilized in bioprocessing and purification applications. Meanwhile, 194498-37-8, a small molecule with potential therapeutic properties, has garnered attention for its role in targeted drug development. This research brief synthesizes the latest findings on these two key subjects, providing insights into their applications, mechanisms, and future directions.

Smopex-101, developed by Johnson Matthey, is a grafted polymer fiber designed for the efficient capture and purification of biomolecules. Its unique surface chemistry allows for high-affinity interactions with proteins, nucleic acids, and other biologics, making it a valuable tool in downstream processing. Recent studies have explored its use in monoclonal antibody purification, where it demonstrated superior performance compared to traditional resin-based methods. The material's scalability and reusability further enhance its industrial applicability, positioning it as a promising alternative in biomanufacturing.

In parallel, the compound 194498-37-8 has emerged as a candidate of interest in medicinal chemistry. Preliminary research indicates its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have been conducted to optimize its pharmacodynamic properties, with recent publications highlighting improved bioavailability and target specificity. These findings suggest that 194498-37-8 could serve as a scaffold for developing novel therapeutics, particularly in areas with unmet medical needs.

The intersection of Smopex-101 and 194498-37-8 is particularly noteworthy in the context of drug discovery and development. For instance, Smopex-101 has been employed in the purification of intermediates and final products derived from 194498-37-8-based syntheses. This synergy underscores the importance of integrating advanced materials with innovative chemical entities to streamline pharmaceutical workflows. Furthermore, the combination of these technologies may pave the way for more efficient and cost-effective production of next-generation drugs.

Future research directions for Smopex-101 include expanding its applications to emerging therapeutic modalities, such as cell and gene therapies. For 194498-37-8, ongoing investigations focus on elucidating its mechanism of action and evaluating its efficacy in preclinical models. Collaborative efforts between academia and industry will be crucial to translating these discoveries into clinical advancements. As the field progresses, continued monitoring of regulatory developments and intellectual property landscapes will also be essential to ensure successful commercialization.

In conclusion, Smopex-101 and 194498-37-8 represent two pivotal elements in the evolving landscape of chemical biology and pharmaceutical research. Their respective contributions to bioprocessing and drug development underscore the transformative potential of interdisciplinary approaches. By leveraging these innovations, researchers and industry stakeholders can address complex challenges and accelerate the delivery of novel therapies to patients worldwide.